![molecular formula C6H6N4 B7967859 5H-pyrrolo[2,3-b]pyrazin-2-amine](/img/structure/B7967859.png)
5H-pyrrolo[2,3-b]pyrazin-2-amine
Overview
Description
5H-pyrrolo[2,3-b]pyrazin-2-amine is a useful research compound. Its molecular formula is C6H6N4 and its molecular weight is 134.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5H-pyrrolo[2,3-b]pyrazin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5H-pyrrolo[2,3-b]pyrazin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Peptidomimetics Synthesis : Biitseva et al. (2015) demonstrated the synthesis of 5H-pyrrolo[3,4-b]pyrazine-based peptidomimetics, highlighting its utility in the creation of complex organic structures (Biitseva et al., 2015).
Optoelectronic Materials : Meti et al. (2017) explored the use of 5H-pyrrolo[2,3-b]pyrazines in the synthesis of organic optoelectronic materials, indicating its potential in electronic and photonic applications (Meti et al., 2017).
Novel Heterocyclic Systems : Research by Volovenko and Dubinina (2002) involved the formation of novel heterocyclic systems from 5H-pyrrolo[2,3-b]pyrazines, showcasing its role in expanding the diversity of heterocyclic chemistry (Volovenko & Dubinina, 2002).
Gold Catalysis in Azaindoles Synthesis : Gala et al. (2014) utilized 5H-pyrrolo[2,3-b]pyrazines in the synthesis of azaindoles, highlighting its application in catalysis and pharmaceutical synthesis (Gala et al., 2014).
Palladium-Catalyzed Heteroannulation : Hopkins and Collar (2004) developed a method for the synthesis of 6-substituted-5H-pyrrolo[2,3-b]pyrazines using palladium-catalyzed heteroannulation, emphasizing its importance in medicinal chemistry (Hopkins & Collar, 2004).
properties
IUPAC Name |
5H-pyrrolo[2,3-b]pyrazin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4/c7-5-3-9-6-4(10-5)1-2-8-6/h1-3H,(H2,7,10)(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDVGOUFDLPQSJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=NC=C(N=C21)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
134.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5H-pyrrolo[2,3-b]pyrazin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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